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Compound of Interest

Compound Name: Calcium nonanoate

Cat. No.: B13772541

Disclaimer: No specific Safety Data Sheet (SDS) for Calcium Nonanoate is readily available.
The following information is a consolidation of data from closely related compounds, including
other calcium carboxylate salts and nonanoic acid. This guide is intended for researchers,
scientists, and drug development professionals and should be used as a reference, always to
be supplemented by professional judgment and adherence to established laboratory safety
protocols.

Hazard Identification and Classification

Based on information for analogous substances, Calcium Nonanoate is not expected to be
classified as a hazardous substance according to the Globally Harmonized System of
Classification and Labelling of Chemicals (GHS). However, as a precaution, it should be
handled with care, assuming it may cause mild skin and eye irritation. Some related
compounds, like calcium neodecanoate, have been associated with skin and eye irritation[1].

Potential Hazards:
e May cause mild skin irritation upon prolonged or repeated contact.
e May cause mild eye irritation.

 Inhalation of dust may cause respiratory tract irritation.
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» While considered virtually nontoxic after a single ingestion, ingestion of large amounts is not
recommended[2].

First-Aid Measures
Standard first-aid measures should be followed in case of exposure:
 Inhalation: Move the person to fresh air. If breathing is difficult, seek medical attention.

o Skin Contact: Wash the affected area with soap and water. If skin irritation occurs, seek
medical attention.

o Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses, if
present and easy to do. Continue rinsing. If eye irritation persists, get medical
advice/attention.

 Ingestion: Rinse mouth with water. Do NOT induce vomiting. Seek medical attention if a
large amount is swallowed or if you feel unwell.

Handling and Storage

Handling Precautions:
¢ Avoid generating dust. Use in a well-ventilated area.

o Wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and
a lab coat.

e Wash hands thoroughly after handling.

» Do not eat, drink, or smoke in areas where the chemical is handled.
Storage Conditions:

e Store in a tightly closed container.

o Keep in a cool, dry, and well-ventilated place.
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» Store away from incompatible materials such as strong oxidizing agents.

Physical and Chemical Properties

The following table summarizes the known physical and chemical properties of calcium

nonanoate and related compounds.

Property Value Source Compound
Molecular Formula C18H34Ca04 Calcium Nonanoate[3][4]
Molecular Weight 354.54 g/mol Calcium Nonanoate|[3]
Appearance Solid General expectation
Odor No data available

Melting Point No data available

Boiling Point No data available

Flash Point >100 °C Calcium Octanoate[5]
Solubility Insoluble in water Calcium Octanoate[5]

Toxicological Information

Toxicological data for calcium nonanoate is not available. The data below is for related

compounds and should be used for estimation purposes only.
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Toxicity Metric Value Species Source Compound
Calcium-D-
Acute Oral LD50 > 2000 mg/kg Rat
Pantothenate[2]
Acute Dermal LD50 No data available

Acute Inhalation LC50 No data available

Non-irritating to mildly

Skin Irritation S Rabbit Nonanoic Acid[4][6]
irritating
o Non-irritating to mildly ) Calcium-D-
Eye Irritation o Rabbit
irritating Pantothenate[2]

Experimental Protocols

Detailed experimental protocols for the safety assessment of chemicals are provided by the
Organisation for Economic Co-operation and Development (OECD). The following are
summaries of key guidelines relevant to the toxicological data presented.

OECD Test Guideline 423: Acute Oral Toxicity - Acute Toxic Class Method
This method is used to determine the acute oral toxicity of a substance.

e Principle: A stepwise procedure is used with a small number of animals per step. The
outcome of each step (mortality or survival) determines the dose for the next step. The
method allows for the classification of the substance into a GHS toxicity category.

o Animal Model: Typically, rats or mice of a single sex (usually females) are used.
e Procedure:

o A starting dose is selected from a series of fixed dose levels (e.g., 5, 50, 300, 2000
mg/kg).

o A group of three animals is dosed with the starting dose.
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o If mortality occurs, the dose for the next group is lowered. If no mortality occurs, the dose
is increased.

o Animals are observed for up to 14 days for signs of toxicity and mortality.

o Data Analysis: The results are used to classify the substance based on the dose at which
mortality is observed.

OECD Test Guideline 404: Acute Dermal Irritation/Corrosion

This guideline describes the procedure for assessing the potential of a substance to cause skin
irritation or corrosion.

» Principle: The substance is applied to the skin of an animal, and the degree of irritation is
observed and scored at specified intervals.

» Animal Model: Albino rabbits are the preferred species.

e Procedure:

[¢]

A small area of the animal's back is clipped free of fur.

[¢]

A 0.5 g or 0.5 mL dose of the test substance is applied to the skin under a gauze patch.

[e]

The patch is left in place for 4 hours.

o

After removal of the patch, the skin is observed for erythema (redness) and edema
(swelling) at 1, 24, 48, and 72 hours, and up to 14 days if necessary.

o Data Analysis: The severity of the skin reactions is scored, and the substance is classified as
an irritant or non-irritant based on the mean scores.

Safe Handling Workflow

The following diagram illustrates a logical workflow for the safe handling of calcium nonanoate
in a research setting.
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Caption: A logical workflow for the safe handling of calcium nonanoate.

Accidental Release Measures

o Small Spills: Sweep up the solid material, avoiding dust generation, and place it in a suitable
container for disposal.

o Large Spills: Evacuate the area. Wear appropriate respiratory protection and chemical-
resistant clothing. Contain the spill and collect the material for disposal.

Fire-Fighting Measures

o Suitable Extinguishing Media: Use water spray, dry chemical, foam, or carbon dioxide.

o Specific Hazards: May produce hazardous fumes, including carbon oxides and calcium
oxide, upon combustion.

o Protective Equipment: Firefighters should wear self-contained breathing apparatus and full
protective gear.

Disposal Considerations

Dispose of waste material in accordance with local, state, and federal regulations. Do not allow
the material to enter drains or waterways.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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